Cas no 833452-60-1 (1,3-Benzenedithiol, 2-(3-methylbutoxy)-)
833452-60-1 structure
Product Name:1,3-Benzenedithiol, 2-(3-methylbutoxy)-
CAS No:833452-60-1
MF:C11H16OS2
MW:228.374140739441
CID:673347
PubChem ID:71415632
Update Time:2025-04-19
1,3-Benzenedithiol, 2-(3-methylbutoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedithiol, 2-(3-methylbutoxy)-
- 2-(3-methylbutoxy)benzene-1,3-dithiol
- DTXSID70835043
- 833452-60-1
-
- Inchi: 1S/C11H16OS2/c1-8(2)6-7-12-11-9(13)4-3-5-10(11)14/h3-5,8,13-14H,6-7H2,1-2H3
- InChI Key: WKZAUDZKWXZDOB-UHFFFAOYSA-N
- SMILES: SC1C=CC=C(C=1OCCC(C)C)S
Computed Properties
- Exact Mass: 228.06425748g/mol
- Monoisotopic Mass: 228.06425748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 11.2Ų
1,3-Benzenedithiol, 2-(3-methylbutoxy)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
833452-60-1 (1,3-Benzenedithiol, 2-(3-methylbutoxy)-) Related Products
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